Cas no 929028-43-3 (5-(Trifluoroacetyl)thiophene-2-carboxylic Acid)

• Product Name: 5-(Trifluoroacetyl)thiophene-2-carboxylic Acid
• CAS No: 929028-43-3
• MF: C₇H₃F₃O₃S
• MW: 224.157131433487
• MDL: MFCD09904829
• CID: 2086649
• PubChem ID: 24274701
• Update Time: 2025-04-21

5-(Trifluoroacetyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoroacetyl)thiophene-2-carboxylic Acid
• C7H3F3O3S
• EN300-311752
• 5-(2,2,2-trifluoroacetyl)thiophene-2-carboxylic acid
• 892-687-6
• 929028-43-3
• 5-(2,2,2-Trifluoroacetyl)-2-thiophenecarboxylic Acid
• SCHEMBL2202349
• EMB02843
• 5-(Trifluoroacetyl)thiophene-2-carboxylicacid

• MDL： MFCD09904829
• Inchi： 1S/C7H3F3O3S/c8-7(9,10)5(11)3-1-2-4(14-3)6(12)13/h1-2H,(H,12,13)
• InChI Key： CMNFOQDCQDBAGO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 223.97549961Da
• Monoisotopic Mass: 223.97549961Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.6Ų

5-(Trifluoroacetyl)thiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids